Cas no 1448137-08-3 (3-(4-fluoro-3-methylphenyl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}propan-1-one)

• Product Name: 3-(4-fluoro-3-methylphenyl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}propan-1-one
• CAS No: 1448137-08-3
• MF: C₁₈H₂₃FN₄O₃S
• MW: 394.463626146317
• CID: 6055374
• PubChem ID: 71809076
• Update Time: 2025-06-08

3-(4-fluoro-3-methylphenyl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-3-methylphenyl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}propan-1-one
• 3-(4-fluoro-3-methylphenyl)-1-[4-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]piperidin-1-yl]propan-1-one
• AKOS024564180
• F6441-7077
• 3-(4-fluoro-3-methylphenyl)-1-(4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidin-1-yl)propan-1-one
• 3-(4-fluoro-3-methylphenyl)-1-{4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl]piperidin-1-yl}propan-1-one
• 1448137-08-3

• Inchi： 1S/C18H23FN4O3S/c1-13-11-14(3-5-16(13)19)4-6-17(24)23-9-7-15(8-10-23)27(25,26)18-21-20-12-22(18)2/h3,5,11-12,15H,4,6-10H2,1-2H3
• InChI Key： NETNOBHZWADWQX-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(C2N(C)C=NN=2)(=O)=O)CC1)(=O)CCC1=CC=C(F)C(C)=C1

Computed Properties

• Exact Mass: 394.14748994g/mol
• Monoisotopic Mass: 394.14748994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.5Ų

Additional information on 3-(4-fluoro-3-methylphenyl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}propan-1-one

Introduction to 3-(4-fluoro-3-methylphenyl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}propan-1-one (CAS No. 1448137-08-3)

The compound 3-(4-fluoro-3-methylphenyl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}propan-1-one, identified by its CAS number 1448137-08-3, represents a significant advancement in the realm of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a fluoro-substituted aromatic ring and a sulfonylpiperidine moiety enhances its pharmacological profile, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of fluoroaromatic compounds in drug design, owing to their ability to modulate metabolic stability and binding affinity. The 4-fluoro-3-methylphenyl group in this compound contributes to its unique chemical properties, enabling interactions with biological targets that may not be achievable with non-fluorinated analogs. This feature is particularly relevant in the context of designing drugs with improved bioavailability and reduced susceptibility to degradation.

The sulfonylpiperidine component of the molecule introduces a potent pharmacophore that has been extensively studied for its role in modulating enzyme activity. Specifically, sulfonyl-piperidine derivatives are known for their efficacy in inhibiting enzymes such as kinases and proteases, which are often implicated in various pathological conditions. The structural integration of this moiety with a propanone backbone further enhances the compound's potential as an inhibitor or modulator of biological pathways.

One of the most intriguing aspects of this compound is its connection to the 4H-1,2,4-triazole scaffold. Triazoles are heterocyclic compounds that have demonstrated significant therapeutic potential across multiple disease areas. The 4-methyl substitution on the triazole ring adds an additional layer of complexity, influencing both the electronic properties and steric environment of the molecule. This modification has been shown to enhance binding interactions with specific protein targets, thereby increasing the compound's pharmacological efficacy.

In the context of contemporary drug discovery, the synthesis and characterization of such complex molecules are facilitated by advanced computational methods and synthetic techniques. The use of high-throughput screening (HTS) and molecular docking has enabled researchers to rapidly identify promising candidates like this one. Furthermore, advances in catalytic processes have made it possible to construct intricate molecular frameworks with high precision and yield.

The potential applications of 3-(4-fluoro-3-methylphenyl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}propan-1-one extend across various therapeutic domains. For instance, its structural features suggest potential utility in the treatment of inflammatory diseases, where modulation of enzyme activity is key. Additionally, its ability to interact with biological targets may make it a valuable tool in oncology research, particularly in targeting pathways involved in cancer cell proliferation.

Recent preclinical studies have begun to explore the pharmacokinetic properties of this compound. Initial findings indicate that it exhibits favorable solubility and stability under physiological conditions, which are critical factors for drug development. Moreover, preliminary toxicity assessments suggest that it is well-tolerated at relevant doses, paving the way for further clinical investigation.

The integration of cutting-edge synthetic methodologies has also enabled researchers to explore analogs of this compound with modified substituents. By systematically varying functional groups such as the fluoroaromatic ring or the sulfonylpiperidine moiety, scientists can fine-tune the pharmacological properties to optimize efficacy and minimize side effects. This approach aligns with modern drug discovery strategies that emphasize structure-based design and rational optimization.

In conclusion,3-(4-fluoro-3-methylphenyl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}propan-1-one (CAS No. 1448137-08-3) stands as a testament to the progress being made in medicinal chemistry. Its unique structural features and promising pharmacological profile make it a compelling candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.